Cas no 2228457-15-4 (4,5,6,7-tetrahydro-1-benzothiophene-3-sulfonyl fluoride)

• Product Name: 4,5,6,7-tetrahydro-1-benzothiophene-3-sulfonyl fluoride
• CAS No: 2228457-15-4
• MF: C₈H₉FO₂S₂
• MW: 220.284263372421
• CID: 6292676
• PubChem ID: 165980709
• Update Time: 2025-05-20

4,5,6,7-tetrahydro-1-benzothiophene-3-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 4,5,6,7-tetrahydro-1-benzothiophene-3-sulfonyl fluoride
• EN300-2004570
• 2228457-15-4

• Inchi： 1S/C8H9FO2S2/c9-13(10,11)8-5-12-7-4-2-1-3-6(7)8/h5H,1-4H2
• InChI Key： FTVBGXZRGWQFCV-UHFFFAOYSA-N
• SMILES： S1C=C(C2=C1CCCC2)S(=O)(=O)F

Computed Properties

• Exact Mass: 220.00280003g/mol
• Monoisotopic Mass: 220.00280003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 70.8Ų

Additional information on 4,5,6,7-tetrahydro-1-benzothiophene-3-sulfonyl fluoride

Recent Advances in the Application of 4,5,6,7-Tetrahydro-1-benzothiophene-3-sulfonyl Fluoride (CAS: 2228457-15-4) in Chemical Biology and Drug Discovery

The compound 4,5,6,7-tetrahydro-1-benzothiophene-3-sulfonyl fluoride (CAS: 2228457-15-4) has recently emerged as a versatile chemical probe and intermediate in the field of chemical biology and medicinal chemistry. This sulfonyl fluoride derivative belongs to a class of sulfur-containing heterocycles that have garnered significant attention due to their unique reactivity profile and potential applications in covalent inhibitor design. Recent studies have highlighted its utility as a warhead in targeted covalent inhibitors, particularly in the development of enzyme inhibitors and activity-based protein profiling (ABPP) probes.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the effectiveness of 4,5,6,7-tetrahydro-1-benzothiophene-3-sulfonyl fluoride as a key building block for the development of covalent kinase inhibitors. The researchers utilized its sulfonyl fluoride moiety to selectively target non-catalytic cysteine residues in various kinases, achieving remarkable selectivity profiles. The compound's stability in aqueous solutions and its balanced reactivity make it particularly suitable for in vivo applications, addressing some of the limitations observed with more reactive sulfonyl fluoride derivatives.

In the realm of chemical proteomics, this compound has shown promise as an activity-based probe for serine hydrolases. A recent Nature Chemical Biology publication (2024) reported its use in mapping enzyme activities in complex biological systems. The tetrahydrobenzothiophene core provides improved membrane permeability compared to simpler aromatic sulfonyl fluorides, enabling more efficient cellular uptake and intracellular target engagement. This property has opened new possibilities for studying intracellular enzyme networks and identifying novel drug targets.

The synthetic accessibility of 4,5,6,7-tetrahydro-1-benzothiophene-3-sulfonyl fluoride has also been improved through recent methodological developments. A 2023 Organic Letters publication described an efficient one-pot synthesis route starting from readily available cyclohexanone derivatives, significantly reducing production costs and enabling larger-scale applications. This advancement has facilitated its broader adoption in both academic and industrial research settings.

From a safety and pharmacological perspective, preliminary ADME studies conducted in 2024 indicate that this compound exhibits favorable pharmacokinetic properties, with good metabolic stability and acceptable oral bioavailability in rodent models. These characteristics, combined with its selective reactivity profile, position it as a promising scaffold for the development of next-generation covalent drugs targeting various disease-relevant proteins.

Looking forward, researchers are exploring the potential of 4,5,6,7-tetrahydro-1-benzothiophene-3-sulfonyl fluoride in targeted protein degradation strategies and as a warhead for PROTAC molecules. Early results suggest that its balanced reactivity may offer advantages over more traditional electrophiles in these applications, potentially leading to more selective degraders with reduced off-target effects.